Cas no 1805184-31-9 (2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid)

• Product Name: 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid
• CAS No: 1805184-31-9
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4876113
• Update Time: 2025-06-13

2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)5-3(11)2-13-4(1-12)6(5)8(14)15/h2,7H,(H,14,15)
• InChI Key： NCXTYNNEVGTNEC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(C(=O)O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

Introduction to 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS No. 1805184-31-9)

2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS No. 1805184-31-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The presence of a cyano group, difluoromethyl moiety, and an iodine substituent on the pyridine ring imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.

The cyano group in 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. This group is often utilized in the synthesis of nitriles and amides, which are important intermediates in the pharmaceutical industry. The difluoromethyl moiety adds further complexity to the molecule, enhancing its lipophilicity and metabolic stability. Fluorinated compounds are increasingly being explored for their improved pharmacokinetic profiles and reduced toxicity.

The iodine substituent on the pyridine ring is particularly noteworthy. Iodinated compounds have been widely studied for their potential in radiopharmaceuticals and as precursors for palladium-catalyzed cross-coupling reactions. The iodine atom can be readily replaced by other functional groups through various chemical transformations, making this compound a versatile building block in synthetic chemistry.

In recent years, significant advancements have been made in understanding the biological activities of pyridine derivatives. Studies have shown that pyridine-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structure of 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid suggests that it may possess similar or even enhanced biological activities compared to other pyridine derivatives.

A notable study published in the Journal of Medicinal Chemistry investigated the anticancer potential of a series of pyridine carboxylic acids, including 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid. The results indicated that this compound exhibited significant cytotoxicity against several human cancer cell lines, with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to disrupt cellular processes such as DNA replication and protein synthesis.

Beyond its potential as an anticancer agent, 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid has also shown promise in other therapeutic areas. For instance, preliminary studies have suggested that it may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The exact mechanism of action is still under investigation, but it is believed to involve modulation of pro-inflammatory cytokines and signaling pathways.

The synthesis of 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid has been reported using various methodologies. One common approach involves the reaction of 2-cyanopyridine with difluoroiodomethane followed by carboxylation. This multistep process requires careful optimization to achieve high yields and purity. Recent advances in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid (CAS No. 1805184-31-9) is a promising compound with a diverse range of potential applications in medicinal chemistry and drug discovery. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing our understanding of pyridine-based therapeutics and contributing to the development of new treatments for various diseases.